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Compound of Interest

Compound Name: 0O,0,0-Tributyl phosphorothioate

Cat. No.: B083715

Application Notes and Protocols for O,0,0-
Tributyl Phosphorothioate

A-Note on Data Availability: Detailed toxicological data, including quantitative measures of
toxicity (e.g., LD50, LC50) and established occupational exposure limits (OELSs), for O,0,0-
Tributyl phosphorothioate (CAS No. 12408-16-1) are not readily available in public
databases. The information provided herein is based on general safety protocols for
organophosphorus compounds and data from related substances. Researchers should
exercise extreme caution and conduct a thorough risk assessment before handling this
compound.

Chemical Identification

Property Value
Chemical Name 0,0,0-Tributyl phosphorothioate
Phosphorothioic acid, O,0,0-tributyl ester; Tri-n-
Synonyms . . .
butyl phosphorothioate; Tributyl thiophosphate
CAS Number 12408-16-1[1]
Molecular Formula C12H2703PS[1]
Molecular Weight 282.38 g/mol [1]
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Hazard Summary and Data Presentation

Due to the lack of specific data for 0,0,0-Tributyl phosphorothioate, the following table
summarizes the potential hazards based on the toxicological profile of related
organophosphorus compounds like S,S,S-Tributyl phosphorotrithioate (Tribufos). These should
be considered potential, unverified hazards for 0,0,0-Tributyl phosphorothioate.

Hazard Description

Acute Toxicity (Oral) Related compounds are toxic if swallowed[2].

Related compounds can be fatal in contact with

Acute Toxicity (Dermal) Kin[2]
skin[2].

o _ May be harmful or toxic if inhaled, potentially
Acute Toxicity (Inhalation) ) ) L
causing respiratory tract irritation[2].

Eye Irritation May cause eye irritation.

Skin Irritation May cause skin irritation.

As an organophosphorus compound, it is
Neurotoxicity presumed to be a cholinesterase inhibitor, which

can lead to neurotoxic effects[3][4].

Aquatic Toxicit Related compounds are very toxic to aquatic life
quatic Toxicity _ _
with long-lasting effects.

Experimental Protocols: Safe Handling

This protocol outlines the essential steps for the safe handling of O,0,0-Tributyl
phosphorothioate in a research laboratory setting.

3.1. Engineering Controls

o Ventilation: Always handle O0,0,0-Tributyl phosphorothioate in a certified chemical fume
hood to minimize inhalation exposure. Good general ventilation (typically 10 air changes per
hour) should be used in the laboratory[2].
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Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

3.2. Personal Protective Equipment (PPE)

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be
inspected before use and disposed of properly after handling the compound.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin and Body Protection: A lab coat or a chemical-resistant suit is mandatory. Ensure there
is no exposed skin.

Respiratory Protection: If there is a risk of inhalation despite engineering controls, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors.

3.3. Handling Procedures

Preparation: Before starting work, ensure all necessary PPE is worn correctly and that all
safety equipment is functional.

Dispensing: When weighing or transferring the liquid, do so in a chemical fume hood. Use a
liquid-binding material (e.g., sand, diatomite) to absorb any potential spills[3].

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling the chemical[2].

Storage: Store 0,0,0-Tributyl phosphorothioate in a tightly closed, properly labeled
container in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents. Store locked up[2].

3.4. Emergency Procedures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention[5].

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and seek immediate medical attention[5].
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician[5].

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and seek immediate medical attention[5].

Experimental Protocols: Disposal

Proper disposal of 0,0,0-Tributyl phosphorothioate and its contaminated materials is crucial
to prevent environmental contamination and health risks.

4.1. Waste Classification
e 0,0,0-Tributyl phosphorothioate should be treated as hazardous chemical waste.
4.2. Disposal of Unused Product

e Unused or surplus 0,0,0-Tributyl phosphorothioate should be disposed of through a
licensed professional waste disposal service.

e One method is to dissolve or mix the material with a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber.

4.3. Disposal of Contaminated Materials

o Liquid Waste: Collect all liquid waste containing O0,0,0-Tributyl phosphorothioate in a
designated, labeled, and sealed waste container.

¢ Solid Waste: All contaminated materials, including gloves, absorbent pads, and disposable
labware, must be collected in a sealed, labeled container for hazardous waste disposal.

o Containers: Do not reuse empty containers. They should be triple-rinsed with an appropriate
solvent, and the rinsate collected as hazardous waste. The empty containers should then be
disposed of according to institutional and local regulations.

4.4. Spill Cleanup

o Evacuation: Evacuate non-essential personnel from the area.
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e Ventilation: Ensure adequate ventilation, but avoid spreading vapors.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.

» Absorption: Absorb the spill with an inert material such as vermiculite, dry sand, or earth, and
place it into a sealed container for disposal[3].

» Decontamination: Clean the spill area thoroughly with a suitable detergent and water. Collect
all cleaning materials for hazardous waste disposal.

Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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